Cas no 857036-31-8 (2,3-Diamino-5,6,7,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-1-one)
2,3-Diamino-5,6,7,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Diamino-5,6,7,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-1-one
- 1,2-diamino-5,6,7,8-tetrahydropyrazolo[1,2-a]pyridazin-3-one
- 857036-31-8
- 2,3-diamino-1H,5H,6H,7H,8H-pyrazolo[1,2-a]pyridazin-1-one
- EN300-7837482
- DTXSID70630590
- SCHEMBL181356
- SCHEMBL6425153
- DB-346420
-
- MDL: MFCD19689687
- Inchi: 1S/C7H12N4O/c8-5-6(9)10-3-1-2-4-11(10)7(5)12/h1-4,8-9H2
- InChI Key: DWQUYTFVTFFSSK-UHFFFAOYSA-N
- SMILES: O=C1C(=C(N)N2CCCCN21)N
Computed Properties
- Exact Mass: 168.10111102g/mol
- Monoisotopic Mass: 168.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 75.6Ų
2,3-Diamino-5,6,7,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7837482-0.05g |
2,3-diamino-1H,5H,6H,7H,8H-pyrazolo[1,2-a]pyridazin-1-one |
857036-31-8 | 95.0% | 0.05g |
$912.0 | 2025-03-21 | |
| Enamine | EN300-7837482-0.1g |
2,3-diamino-1H,5H,6H,7H,8H-pyrazolo[1,2-a]pyridazin-1-one |
857036-31-8 | 95.0% | 0.1g |
$956.0 | 2025-03-21 | |
| Enamine | EN300-7837482-0.25g |
2,3-diamino-1H,5H,6H,7H,8H-pyrazolo[1,2-a]pyridazin-1-one |
857036-31-8 | 95.0% | 0.25g |
$999.0 | 2025-03-21 | |
| Enamine | EN300-7837482-0.5g |
2,3-diamino-1H,5H,6H,7H,8H-pyrazolo[1,2-a]pyridazin-1-one |
857036-31-8 | 95.0% | 0.5g |
$1043.0 | 2025-03-21 | |
| Enamine | EN300-7837482-1.0g |
2,3-diamino-1H,5H,6H,7H,8H-pyrazolo[1,2-a]pyridazin-1-one |
857036-31-8 | 95.0% | 1.0g |
$1086.0 | 2025-03-21 | |
| Enamine | EN300-7837482-2.5g |
2,3-diamino-1H,5H,6H,7H,8H-pyrazolo[1,2-a]pyridazin-1-one |
857036-31-8 | 95.0% | 2.5g |
$2127.0 | 2025-03-21 | |
| Enamine | EN300-7837482-5.0g |
2,3-diamino-1H,5H,6H,7H,8H-pyrazolo[1,2-a]pyridazin-1-one |
857036-31-8 | 95.0% | 5.0g |
$3147.0 | 2025-03-21 | |
| Enamine | EN300-7837482-10.0g |
2,3-diamino-1H,5H,6H,7H,8H-pyrazolo[1,2-a]pyridazin-1-one |
857036-31-8 | 95.0% | 10.0g |
$4667.0 | 2025-03-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1837566-100mg |
2,3-Diamino-5,6,7,8-Tetrahydro-1H-pyrazolo[1,2-a]pyridazin-1-one |
857036-31-8 | 97% | 100mg |
¥12524.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1837566-250mg |
2,3-Diamino-5,6,7,8-Tetrahydro-1H-pyrazolo[1,2-a]pyridazin-1-one |
857036-31-8 | 97% | 250mg |
¥13094.00 | 2024-07-28 |
2,3-Diamino-5,6,7,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-1-one Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 2,3-Diamino-5,6,7,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-1-one
Comprehensive Overview of 2,3-Diamino-5,6,7,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-1-one (CAS No. 857036-31-8)
The compound 2,3-Diamino-5,6,7,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-1-one (CAS No. 857036-31-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This pyrazolo-pyridazine derivative is characterized by its fused bicyclic system, which incorporates both pyrazole and pyridazine rings. Such structures are often explored for their bioactivity, particularly in drug discovery programs targeting kinase inhibition and central nervous system (CNS) disorders.
In recent years, the demand for novel heterocyclic compounds like 2,3-Diamino-5,6,7,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-1-one has surged, driven by the need for more efficient and selective therapeutic agents. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors, given the growing prevalence of cancer and inflammatory diseases. The compound's diamino functionality also makes it a versatile intermediate for further chemical modifications, enabling the synthesis of derivatives with tailored properties.
From a synthetic chemistry perspective, CAS No. 857036-31-8 presents intriguing challenges and opportunities. Its fused ring system requires precise synthetic routes, often involving multi-step reactions such as cyclizations and functional group transformations. Recent advancements in green chemistry and catalytic methods have improved the efficiency of producing such complex molecules, aligning with the global push for sustainable pharmaceutical manufacturing.
The compound's physicochemical properties, including solubility, stability, and bioavailability, are critical for its potential applications. Studies suggest that the tetrahydro-pyridazine moiety enhances metabolic stability, a key consideration in drug design. This has led to increased interest in structure-activity relationship (SAR) studies to optimize its pharmacological profile. Additionally, computational tools like molecular docking and QSAR modeling are being employed to predict its interactions with biological targets.
Beyond pharmaceuticals, 2,3-Diamino-5,6,7,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-1-one is being explored in materials science. Its nitrogen-rich structure makes it a candidate for developing high-energy materials or ligands for metal-organic frameworks (MOFs). This interdisciplinary potential underscores its relevance in cutting-edge research, bridging gaps between chemistry, biology, and engineering.
As the scientific community continues to investigate CAS No. 857036-31-8, questions about its synthetic scalability, toxicity profile, and patent landscape remain hot topics. Researchers and industry professionals frequently search for updates on its commercial availability, supplier databases, and regulatory status, reflecting the compound's growing importance. With ongoing innovations in synthetic methodologies and biological screening, this molecule is poised to play a pivotal role in future scientific breakthroughs.
857036-31-8 (2,3-Diamino-5,6,7,8-tetrahydro-1H-pyrazolo[1,2-a]pyridazin-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)